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Compound of Interest

5-Bromo-1-benzofuran-2-
Compound Name:
carbaldehyde

Cat. No.: B134391

In-Depth Technical Guide: 5-Bromo-1-
benzofuran-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)
information for 5-Bromo-1-benzofuran-2-carbaldehyde (CAS No. 23145-16-6). Adherence to
these protocols is critical for ensuring a safe laboratory environment.

Chemical Identification and Physical Properties

5-Bromo-1-benzofuran-2-carbaldehyde is a halogenated heterocyclic building block used in
various synthetic applications.[1] It is typically a white to light yellow crystalline powder.[2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b134391?utm_src=pdf-interest
https://www.benchchem.com/product/b134391?utm_src=pdf-body
https://www.benchchem.com/product/b134391?utm_src=pdf-body
https://www.merckmillipore.com/UY/en/product/aldrich/cds015785
https://www.nbinno.com/article/oled-chemicals/properties-applications-5-bromo-1-benzofuran-2-carbaldehyde-fw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Formula CoHsBrO:2 [3]

Molecular Weight 225.04 g/mol [3]
White to light yellow crystalline

Appearance [2]
powder

Melting Point ~129°C [2]

- ) ~312.4°C at atmospheric

Boiling Point [2]
pressure
1S/C9H5BroO2/c10-7-1-2-9-

InChl [3]
6(3-7)4-8(5-11)12-9/h1-5H

SMILES Brclccc2oc(C=0)cc2cl [3]

Hazard Identification and Classification

This chemical is considered hazardous and requires careful handling.[4] The primary hazards

are related to irritation and acute toxicity.

Hazard

. Category GHS Code Signal Word
Classification
Acute Toxicity, Oral 4 H302 Warning
Serious Eye _

o 2 H319 Warning

Damage/Eye Irritation
Skin )

. . 2 - Warning
Corrosion/Irritation
Specific target organ
toxicity (single 3 - Warning

exposure)

Hazard Statements:
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H302: Harmful if swallowed.[3][5]

H319: Causes serious eye irritation.[3][4][5]

Causes skin irritation.[4]

May cause respiratory irritation.[4]

GHS Pictogram:

e GHSO07: Exclamation mark[3][5]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.
Handling:

¢ Avoid contact with skin, eyes, and clothing.[4]

e Do not ingest or inhale.[4]

e Avoid dust formation.[4]

o Use only in a well-ventilated area, preferably within a chemical fume hood.[6]
e Wash hands thoroughly after handling.[7]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
amines, and reducing agents.[4]

Storage:
» Keep container tightly closed in a dry and well-ventilated place.[7][8]
» Store in a cool place. Some sources recommend refrigeration.[8][9]

o Keep away from heat and sources of ignition.[4]
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Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling this

compound.[6]

. . EyelFace Hand Respiratory Body
Situation . . . .
Protection Protection Protection Protection
N95 (US) or
equivalent dust
Tightly fitting Chemical- mask. Use a full-
Weighing/Handli safety goggles impermeable face respirator if Standard lab
ng Solid with side-shields.  gloves (e.g., exposure limits coat.[6]
[6] Nitrile rubber).[6]  are exceeded or
irritation is
experienced.[6]
Tightly fitting
safety goggles Work within a Chemical-
] with side-shields.  Chemical- certified chemical resistant lab coat
Preparing o )
] A face shield is impermeable fume hood to or apron over a
Solutions ] o )
recommended if gloves.[6] avoid inhaling standard lab
splashing is vapors.[6] coat.[6]
likely.[6]
] o All operations
Tightly fitting )
] Chemical- should be
Running safety goggles ) o Standard lab
) o ] impermeable conducted within
Reactions with side-shields. ] coat.[6]
gloves.[6] a chemical fume

[6]

hood.[6]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. If eye

irritation persists, get medical advice/attention.

[417]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. If skin irritation persists, call a
physician. Remove and wash contaminated

clothing before reuse.[4][7]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. Get medical attention if
symptoms occur.[4]
Clean mouth with water and drink afterwards
Ingestion plenty of water. Get medical attention if

symptoms occur.[4]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, or chemical

foam.[8]

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), hydrogen

halides, and bromine.[4]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Accidental Release Measures:

e Ensure adequate ventilation.[4]

o Wear appropriate personal protective equipment.[4]

e Sweep up and shovel into suitable containers for disposal.[4]
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» Keep in suitable, closed containers for disposal.[4]

Experimental Protocols & Workflows

While specific experimental protocols for this compound are proprietary and application-
dependent, a general workflow for handling hazardous chemicals in a laboratory setting is

outlined below.
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General Workflow for Handling Hazardous Chemicals

Preparation

Conduct Risk Assessment

:

Gather Appropriate PPE

;

Prepare Work Area (Fume Hood)

Handling

Weigh Chemical

:

Prepare Solution / Run Reaction

Cleanup & Disposal

Decontaminate Glassware

;

Dispose of Waste Properly

;

Clean Work Area

Click to download full resolution via product page

Caption: General laboratory workflow for handling hazardous chemicals.
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Toxicological and Ecological Information

Detailed toxicological properties have not been fully investigated.[8] It is classified as WGK 3,
which indicates it is highly hazardous to water.[3][5] Therefore, it should not be released into
the environment.[8]

This technical guide is intended for use by qualified individuals trained in chemical handling.
Always refer to the most current Safety Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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